![molecular formula C19H21ClN2O2S B11017317 1-(3-Chlorophenyl)-4-[2-methoxy-4-(methylsulfanyl)benzoyl]piperazine](/img/structure/B11017317.png)
1-(3-Chlorophenyl)-4-[2-methoxy-4-(methylsulfanyl)benzoyl]piperazine
Overview
Description
- Its chemical formula is C₁₈H₂₀ClN₂O₃S, and it exhibits a complex arrangement of functional groups.
- The compound’s structure combines a piperazine ring, a chlorophenyl group, a methoxybenzoyl group, and a methylsulfanyl substituent.
1-(3-Chlorophenyl)-4-[2-methoxy-4-(methylsulfanyl)benzoyl]piperazine: , often referred to as , is a piperazine derivative.
Preparation Methods
Synthetic Routes:
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Chemical Reactions Analysis
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Scientific Research Applications
Biology and Medicine:
Mechanism of Action
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Comparison with Similar Compounds
Similar Compounds:
: Example reference. : Another reference. : Yet another reference.
Properties
Molecular Formula |
C19H21ClN2O2S |
|---|---|
Molecular Weight |
376.9 g/mol |
IUPAC Name |
[4-(3-chlorophenyl)piperazin-1-yl]-(2-methoxy-4-methylsulfanylphenyl)methanone |
InChI |
InChI=1S/C19H21ClN2O2S/c1-24-18-13-16(25-2)6-7-17(18)19(23)22-10-8-21(9-11-22)15-5-3-4-14(20)12-15/h3-7,12-13H,8-11H2,1-2H3 |
InChI Key |
KQKLHZNPSHODJI-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=CC(=C1)SC)C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl |
Origin of Product |
United States |
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